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Compound of Interest

Compound Name: Lauroyl PG-trimonium chloride

Cat. No.: B1626917 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Lauroyl PG-trimonium chloride was not

located. The following guidance is based on the general properties of quaternary ammonium

compounds and data from structurally similar chemicals. Always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal requirements in your

region.

Lauroyl PG-trimonium chloride is a quaternary ammonium compound, a class of substances

often used for their antistatic and conditioning properties in personal care products.[1][2]

Related compounds can be corrosive and pose risks to aquatic environments.[3][4] Therefore,

proper handling and disposal are crucial to ensure personnel safety and environmental

protection.

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling Lauroyl PG-trimonium chloride, ensure that appropriate personal protective

equipment is used to prevent skin and eye contact.[3] Based on information for similar

corrosive compounds, the following PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
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Respiratory Protection: Use in a well-ventilated area. If exposure limits are exceeded or

irritation occurs, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Spill Response Protocol
In the event of a spill, immediate action is necessary to contain the material and prevent

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.

Containment: Stop the leak if it is safe to do so. For liquid spills, create a dike around the

spill using inert materials like sand or vermiculite to prevent it from spreading or entering

drains.[5] For solid spills, sweep up the material and place it into a suitable container for

disposal, avoiding dust formation.[3]

Absorption: Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable, labeled container for disposal.[6]

Decontamination: Clean the spill area thoroughly. Wash the non-recoverable remainder with

large amounts of water and collect the cleaning water for subsequent disposal.[5] Do not

allow runoff to enter storm sewers or waterways.[6]

Personal Safety: Do not touch damaged containers or spilled material without appropriate

protective clothing.[5]

Waste Disposal Procedures
Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[3]

Waste Collection:

Collect waste Lauroyl PG-trimonium chloride and any contaminated materials (e.g.,

absorbents, PPE) in a designated, compatible, and properly labeled waste container.

Do not mix with other waste streams.
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Keep containers tightly closed and store in a cool, dry, and well-ventilated area.[3]

Container Disposal:

Handle uncleaned, empty containers as you would the product itself.

Ensure all residue is removed before disposing of the container.[5]

Final Disposal:

Dispose of the waste through a licensed and approved waste disposal company.[7] This

ensures that the chemical is handled and treated in a manner that is safe for both human

health and the environment.

Quantitative Data for Related Compounds
As data for Lauroyl PG-trimonium chloride is not readily available, the table below

summarizes information for a related quaternary ammonium compound,

Hexadecyltrimethylammonium chloride, and Lauroyl chloride to provide an indication of

potential properties and hazards.
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Property Value Compound Source

Appearance White crystalline solid
Dihydroxypropyltrimon

ium Chloride
[8]

Boiling Point
134 - 137 °C (at 15

hPa)
Lauroyl chloride

Density 0.946 g/mL (at 25 °C) Lauroyl chloride

Flash Point 224 °C
Dihydroxypropyltrimon

ium Chloride
[8]

Autoignition

Temperature
300 °C

Dihydroxypropyltrimon

ium Chloride
[8]

Hazards

Causes severe skin

burns and eye

damage. Very toxic to

aquatic life.[3]

Lauroyl chloride,

Hexadecyltrimethylam

monium chloride

[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Lauroyl PG-trimonium chloride.
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Fig. 1: Lauroyl PG-trimonium chloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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